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Compound of Interest

Compound Name: N-Dodecylacrylamide

Cat. No.: B074712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of N-Dodecylacrylamide, ensuring the safety of laboratory personnel and

compliance with environmental regulations.

Hazard Identification and Safety Data
N-Dodecylacrylamide is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as causing skin irritation, serious eye irritation, and may

cause respiratory irritation.[1] Adherence to the safety protocols outlined below is crucial.
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Property Value Reference

Molecular Formula C₁₅H₂₉NO [1]

Molecular Weight 239.40 g/mol [1]

Appearance White to off-white solid/powder -

Melting Point 58 °C -

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P319,

P321, P332+P317,

P337+P317, P362+P364,

P403+P233, P405, P501

[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against exposure to N-
Dodecylacrylamide. The following PPE is mandatory when handling this chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Dodecylacrylamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Dodecylacrylamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Dodecylacrylamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Dodecylacrylamide
https://www.benchchem.com/product/b074712?utm_src=pdf-body
https://www.benchchem.com/product/b074712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specifications Rationale

Eye and Face Protection

Chemical splash goggles

conforming to ANSI Z87.1

standards.

Protects against direct contact

with the solid, which can cause

serious eye irritation.

Skin Protection

Gloves: Nitrile or butyl rubber

gloves are recommended.

Double-gloving is best

practice, especially for

prolonged handling. Change

gloves immediately if they

become contaminated.Lab

Coat: A chemically resistant lab

coat or apron is required.

Prevents skin contact, which

can cause irritation.

Acrylamides can potentially be

absorbed through the skin.

Respiratory Protection

For handling the solid powder

outside of a certified chemical

fume hood, a NIOSH-approved

air-purifying respirator with an

organic vapor (OV) cartridge

and an N95 particulate filter is

necessary.

Protects against inhalation of

the powder, which can cause

respiratory irritation.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is critical to minimize the risk of exposure and

contamination.

Experimental Workflow for Handling N-Dodecylacrylamide
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Verify Chemical Fume Hood Functionality

Gather All Necessary Materials

Weigh Solid in Fume Hood

Proceed to Handling

Transfer to Reaction Vessel

Dissolve in Solvent

Decontaminate Work Surfaces

After Experiment

Segregate and Dispose of Waste

Remove PPE Correctly

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of N-Dodecylacrylamide.
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Step-by-Step Handling Procedures:

Preparation:

Don all required PPE as specified in the table above.

Ensure a certified chemical fume hood is operational.

Gather all necessary equipment and reagents to minimize movement within the lab.

Weighing and Transferring:

Conduct all weighing and transferring of solid N-Dodecylacrylamide inside a chemical

fume hood to control dust.

Use a disposable weighing boat or paper.

Carefully transfer the solid to the reaction vessel, avoiding the creation of dust.

Solution Preparation:

When dissolving, slowly add the solid N-Dodecylacrylamide to the solvent to prevent

splashing.

Storage:

Store N-Dodecylacrylamide in a tightly sealed container in a cool, dry, and well-ventilated

area.

Keep it away from incompatible materials such as strong oxidizing agents, acids, and

bases.

Emergency Procedures
In the event of an emergency, immediate and correct action is crucial.
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Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Small Spill (Solid)

1. Evacuate the immediate area and restrict

access.2. Wearing appropriate PPE, gently

cover the spill with an inert absorbent material

(e.g., vermiculite, sand).3. Carefully scoop the

absorbed material into a labeled, sealable

hazardous waste container.4. Decontaminate

the spill area with a suitable cleaning agent, and

collect all cleanup materials as hazardous

waste.

Large Spill

Evacuate the laboratory and notify your

institution's Environmental Health and Safety

(EHS) department immediately.

Disposal Plan
Proper disposal of N-Dodecylacrylamide and associated waste is a critical aspect of

laboratory safety and environmental responsibility. All waste is considered hazardous.

Disposal Workflow
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Waste Generation

Waste Collection & Segregation

Final Disposal

Unused N-Dodecylacrylamide

Labeled Solid Hazardous Waste Container

Contaminated Labware (gloves, tips, etc.) Contaminated Solutions

Labeled Liquid Hazardous Waste Container

Store in Designated Satellite Accumulation Area

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Disposal workflow for N-Dodecylacrylamide waste streams.

Step-by-Step Disposal Procedures:

Unused or Excess N-Dodecylacrylamide:

Collect the solid in its original container or a clearly labeled, sealed, and chemically

compatible container for hazardous waste.[2]

Do not mix with other waste streams.[2]

Contaminated Labware (e.g., pipette tips, gloves, weighing boats):

Place all solid contaminated waste in a designated, sealed hazardous waste container

labeled "Hazardous Waste" and with the chemical name.[3][4]
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Contaminated Solutions:

Collect all liquid waste containing N-Dodecylacrylamide in a designated, leak-proof

hazardous liquid waste container.

Ensure the container is properly labeled with "Hazardous Waste" and the chemical

constituents.

Waste Storage and Disposal:

Store all hazardous waste containers in a designated and secure satellite accumulation

area.

Arrange for the disposal of all hazardous waste through your institution's EHS department,

which will coordinate with a licensed hazardous waste management company.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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